Ethyl 1-azabicyclo[2.2.1]heptane-7-carboxylate

• IUPAC Name: ethyl 1-azabicyclo[2.2.1]heptane-7-carboxylate
• InChI: InChI=1S/C9H15NO2/c1-2-12-9(11)8-7-3-5-10(8)6-4-7/h7-8H,2-6H2,1H3
• InChI Key: AMFYVHCNESRDJI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1C2CCN1CC2
• Molecular Formula: C9H15NO2
• DSSTOX Substance ID: DTXSID20624429
• Molecular Weight: 169.22 g/mol
• CAS RN: 646055-95-0

Description

Ethyl 1-azabicyclo[2.2.1]heptane-7-carboxylate is a chemical compound with a unique structure. It contains a total of 28 bonds, including 13 non-H bonds, 1 multiple bond, 3 rotatable bonds, 1 double bond, 2 five-membered rings, 1 six-membered ring, 1 aliphatic ester, 1 aliphatic tertiary amine, and 2 Pyrrolidines.

Synthesis Analysis

The synthesis of this compound and similar compounds has been explored in several studies. For instance, a palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes has been used to synthesize oxygenated 2-azabicyclo[2.2.1]heptanes. This reaction proceeds efficiently with a broad array of substrates.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its bicyclic nature. It features a nitrogen atom at one bridgehead. These structures are highly strained, allowing them to participate in a range of strain-releasing reactions.

Chemical Reactions Analysis

The chemical reactions involving this compound are diverse. These structures are highly strained, allowing them to participate in a range of strain-releasing reactions which typically cleave the central, strained bond to deliver cyclobutanes or azetidines.

Future Directions

The future directions in the study of Ethyl 1-azabicyclo[2.2.1]heptane-7-carboxylate and similar compounds could involve further exploration of their diverse chemistry. There has been a resurgent interest in their chemistry driven by the pharmaceutical industry’s increasing desire for new methods to access cyclobutanes and azetidines.

Synthesis routes and methods

Procedure details

A solution of 1-azabicyclo[2.2.1]heptane-7-carboxylic acid hydrochloride (1.20 g, 6.76 mmol) in absolute ethanol (10 mL) and concentrated sulfuric acid (2 mL) was refluxed for 8 h. The reaction mixture was cooled and then basified with saturated aqueous NaHCO3 to pH 8-9. The solution was saturated with solid NaCl and extracted with chloroform (4×20 mL). The combined chloroform extracts were dried over Na2SO4, filtered and concentrated by rotary evaporation to give a light brown liquid. This was purified by Kugelrohr distillation at 120° C. and 2.5 mm pressure to afford 1.00 g (90%) as a colorless liquid.